Cas no 81366-70-3 (2-Deoxy-N-phenyl-D-erytho-pentofuranosylamine)

• Product name: 2-Deoxy-N-phenyl-D-erytho-pentofuranosylamine
• CAS No: 81366-70-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 60327
• PubChem ID: 2747771

2-Deoxy-N-phenyl-D-erytho-pentofuranosylamine Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-N-phenyl-D-erytho-pentofuranosylamine
• 2-deoxy-D-ribose-anilide
• L-2-deoxy-N-phenyl-erythro-pentofuranosylamine
• SCHEMBL6015181
• 81366-70-3
• AKOS037503716
• A900760
• AKOS004903176
• (2R,3S)-5-anilino-2-(hydroxymethyl)oxolan-3-ol

• MDL： MFCD01320811
• Inchi： InChI=1S/C11H15NO3/c13-7-10-9(14)6-11(15-10)12-8-4-2-1-3-5-8/h1-5,9-14H,6-7H2/t9-,10+,11?/m0/s1
• InChI Key： OYCBOKNPGJKONC-MTULOOOASA-N
• SMILES： C1=CC=C(C=C1)NC2C[C@@H]([C@@H](CO)O2)O

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.305
• PSA: 61.72000
• LogP: 0.63970